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Compound of Interest

Compound Name: 2-Methylbutanal

Cat. No.: B7770512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to 2-Methylbutanal as a Fragrance
Ingredient
2-Methylbutanal (CAS No. 96-17-3) is a volatile, short-chain aldehyde recognized for its

significant contribution to the aroma profiles of various natural and manufactured products.[1]

[2] In the fragrance industry, it is a valuable ingredient used to impart unique and desirable

notes to a wide range of consumer products. Its distinct organoleptic properties make it a

versatile tool for perfumers seeking to create complex and memorable scent experiences. This

document provides detailed application notes and experimental protocols for the effective use

and evaluation of 2-methylbutanal in perfumery.

2-Methylbutanal possesses a characteristic malty, nutty, and cocoa-like aroma, with fruity

undertones.[3][4][5] Its scent profile is often described as powerful and diffusive, making it an

effective top note ingredient that provides an initial lift to a fragrance composition.[1] It is

particularly useful in creating gourmand, fruity, and nutty accords, and can add a sophisticated,

edible nuance to floral and woody fragrances.

Physicochemical and Regulatory Information
A comprehensive understanding of the physicochemical properties of 2-methylbutanal is
essential for its effective and safe use in fragrance formulations.
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Property Value Source

Molecular Formula C₅H₁₀O [3]

Molecular Weight 86.13 g/mol [3]

CAS Number 96-17-3 [1]

Appearance Colorless to pale yellow liquid [2]

Odor Profile
Malty, nutty, cocoa, fruity,

coffee
[3][4]

Boiling Point 90-92 °C [3]

Vapor Pressure 47.4 mmHg @ 25 °C [6]

Flash Point 4.4 °C [4]

Solubility Soluble in water and alcohol [3]

FEMA Number 2691 [6]

GRAS Status Generally Recognized as Safe [6][7]

RIFM Number 1026 [3]

Organoleptic Properties and Odor Thresholds
The perceived scent of 2-methylbutanal is highly dependent on its concentration and the

medium in which it is evaluated. While it has a powerful and sometimes pungent aroma when

undiluted, at lower concentrations, it reveals its more pleasant fruity and cocoa-like facets. The

odor threshold of 2-methylbutanal can vary significantly based on the matrix.

Medium Odor Threshold Source

Water

Not explicitly found, but implied

to be lower than in complex

matrices.

Cheese Matrix 175.39 µg/kg [8]

Beer 156 µg/L
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Application in Fragrance Compositions
2-Methylbutanal is a versatile ingredient that can be incorporated into a wide array of

fragrance types to achieve specific olfactory effects.

Typical Use Levels:

The Research Institute for Fragrance Materials (RIFM) has established maximum acceptable

concentrations for 2-methylbutanal in various consumer product categories to ensure skin

sensitization is not a concern. These levels, based on a quantitative risk assessment, provide a

guideline for safe formulation.
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IFRA Category Product Type
Maximum Acceptable
Concentration (%)

1 Lip Products 0.0049%

2
Deodorants and

Antiperspirants

Not specified in provided

search results

3
Hydroalcoholic Products

Applied to Shaved Skin

Not specified in provided

search results

4 Fine Fragrance 0.027%

5A Body Creams, Lotions, Oils
Not specified in provided

search results

5B Face Moisturizers and Creams
Not specified in provided

search results

5C Hand Creams
Not specified in provided

search results

5D Baby Creams, Lotions, Oils
Not specified in provided

search results

6 Mouthwash, Toothpaste 0.016%

7A Rinse-off Hair Conditioners
Not specified in provided

search results

7B Leave-on Hair Styling Products
Not specified in provided

search results

8 Nail Care Products
Not specified in provided

search results

9
Soaps, Shampoos, Body

Washes

Not specified in provided

search results

10A
Household Cleaning Products

(Wipes, Aerosols)

Not specified in provided

search results

10B
Laundry Detergents and Fabric

Softeners

Not specified in provided

search results
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11A Air Fresheners
Not specified in provided

search results

11B Candles
Not specified in provided

search results

Note: The table is populated with data available from the RIFM safety assessment. Some

categories were not explicitly detailed in the provided search results.

Creative Applications:

Gourmand Fragrances: Enhances chocolate, coffee, and nutty notes.

Fruity Fragrances: Provides a ripe, slightly fermented nuance to apple, pear, and berry

accords.

Floral Fragrances: Adds a subtle, intriguing complexity to white floral and rose compositions.

Woody and Oriental Fragrances: Lends a warm, roasted character that complements woods,

resins, and spices.

Experimental Protocols
Sensory Evaluation of 2-Methylbutanal
Objective: To characterize the odor profile of 2-Methylbutanal at different concentrations and

in various fragrance accords.

Materials:

2-Methylbutanal (high purity)

Ethanol (perfumer's grade, odorless)

Dipropylene glycol (DPG)

Glass beakers and stirring rods
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Pipettes

Smelling strips (blotters)

Odor-free sample vials

A panel of trained sensory assessors

Protocol:

Preparation of Dilutions:

Prepare a 10% stock solution of 2-Methylbutanal in ethanol.

From the stock solution, prepare further dilutions of 1%, 0.1%, and 0.01% in ethanol.

For evaluation in a different solvent, prepare similar dilutions in DPG.

Evaluation Procedure:

Dip a clean smelling strip into each dilution, ensuring the strip is saturated to a consistent

level.

Allow the solvent to evaporate for approximately 10-15 seconds.

Present the smelling strips to the sensory panel in a randomized and blind manner.

Instruct panelists to evaluate the odor at different time intervals (top, middle, and base

notes) and record their descriptions using a standardized fragrance vocabulary.

Key attributes to evaluate include: malty, nutty, cocoa, fruity, sweet, pungent, and

chemical.

Evaluation in an Accord:

Prepare a simple fragrance base (e.g., a basic floral or woody accord).

Divide the base into several equal portions.
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Add 2-Methylbutanal to each portion at varying concentrations (e.g., 0.01%, 0.05%,

0.1%, 0.5%).

Allow the mixtures to macerate for at least 48 hours.

Conduct sensory evaluation of the accords using the same procedure as for the dilutions.

Gas Chromatography-Olfactometry (GC-O) Analysis
Objective: To identify the specific odor-active regions of a fragrance composition containing 2-
Methylbutanal.

Materials and Equipment:

Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an

olfactometry port (ODP).

Capillary column suitable for fragrance analysis (e.g., DB-5 or equivalent).

Helium as carrier gas.

Fragrance sample containing 2-Methylbutanal.

Trained human assessor.

Protocol:

Sample Preparation: Dilute the fragrance sample in a suitable solvent (e.g., ethanol) to an

appropriate concentration for GC analysis.

GC Conditions:

Set the injector temperature (e.g., 250°C).

Program the oven temperature with a suitable ramp to achieve good separation of volatile

compounds (e.g., initial temperature of 50°C, hold for 2 minutes, then ramp at 5°C/min to

250°C).

Set the carrier gas flow rate.
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GC-O Analysis:

Inject the sample into the GC.

The effluent from the column is split between the FID and the ODP.

A trained assessor sniffs the effluent at the ODP and records the time, duration, and

description of any perceived odors.

Simultaneously, the FID records the chemical profile of the sample.

Data Analysis: Correlate the odor events recorded by the assessor with the peaks detected

by the FID to identify the compounds responsible for specific scents. This will confirm the

olfactory contribution of 2-Methylbutanal in the context of the entire fragrance.

Fragrance Stability Testing
Objective: To evaluate the stability of a fragrance composition containing 2-Methylbutanal
under various environmental conditions.

Materials:

Finished fragrance product (e.g., in an alcohol base, lotion, or soap).

Control sample of the fragrance stored in ideal conditions (dark, refrigerated).

Environmental chambers (for controlled temperature and humidity).

UV light exposure cabinet.

Glass sample containers.

Protocol:

Sample Preparation: Prepare multiple samples of the finished product in its final packaging.

Accelerated Stability Testing:
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Thermal Stability: Place samples in ovens at elevated temperatures (e.g., 40°C and 50°C)

for a period of 1 to 3 months.

Freeze-Thaw Stability: Subject samples to cycles of freezing (e.g., -10°C for 24 hours) and

thawing (room temperature for 24 hours) for at least three cycles.

Light Stability: Expose samples to controlled UV light to simulate exposure to sunlight.

Real-Time Stability Testing: Store samples under normal, controlled room temperature and

humidity conditions for the expected shelf life of the product (e.g., 12, 24, 36 months).

Evaluation:

At specified time points (e.g., 1 week, 1 month, 3 months for accelerated testing; 6

months, 12 months, etc., for real-time testing), evaluate the samples for any changes in:

Odor: Compare the scent profile to the control sample. Note any development of off-

notes, weakening of the fragrance, or changes in character.

Color: Visually inspect for any discoloration.

pH: Measure the pH of the product base.

Viscosity: Observe any changes in the product's consistency.

Phase Separation: Check for any separation of ingredients.

Mandatory Visualizations
Olfactory Signal Transduction Pathway
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Caption: Olfactory signal transduction pathway initiated by an odorant.

Experimental Workflow for Fragrance Ingredient
Evaluation
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Fragrance Ingredient Evaluation Workflow
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Caption: Workflow for the evaluation of a new fragrance ingredient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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